Cas no 127492-31-3 (Cytidine,3'-azido-5-chloro-2',3'-dideoxy-)

Cytidine,3'-azido-5-chloro-2',3'-dideoxy- structure
127492-31-3 structure
Product Name:Cytidine,3'-azido-5-chloro-2',3'-dideoxy-
CAS No:127492-31-3
MF:C9H11ClN6O3
MW:286.6750395298
CID:199723
PubChem ID:451780
Update Time:2025-04-19

Cytidine,3'-azido-5-chloro-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

    • Cytidine,3'-azido-5-chloro-2',3'-dideoxy-
    • 4-amino-1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-chloropyrimidin-2-one
    • Cytidine, 3'-azido-5-chloro-2',3'-dideoxy-
    • DTXSID20155586
    • 3'-Azido-2',3'-dideoxy-5-chlorocytidine
    • 4-amino-1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-chloro-pyrimidin-2-one
    • 127492-31-3
    • 2',3'-dideoxy-3'-azido-5-chlorocytidine
    • 3'-Az-5-Cl-ddC
    • SCHEMBL15643133
    • Inchi: 1S/C9H11ClN6O3/c10-4-2-16(9(18)13-8(4)11)7-1-5(14-15-12)6(3-17)19-7/h2,5-7,17H,1,3H2,(H2,11,13,18)/t5-,6+,7+/m0/s1
    • InChI Key: KZWNMZZXEWOPAS-RRKCRQDMSA-N
    • SMILES: ClC1C(N)=NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 286.05833
  • Monoisotopic Mass: 286.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 136.91
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